4-chloro-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[1-phenyl-2-(triazol-2-yl)ethyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C17H14ClF3N4O2S/c18-15-7-6-13(10-14(15)17(19,20)21)28(26,27)24-16(11-25-22-8-9-23-25)12-4-2-1-3-5-12/h1-10,16,24H,11H2
• InChI Key: HKUXDBFYYWADSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN2N=CC=N2)NS(=O)(=O)C3=CC(=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C17H14ClF3N4O2S
• Molecular Weight: 430.8 g/mol
• CAS No.: 2309625-69-0

Description

4-chloro-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H14ClF3N4O2S and its molecular weight is 430.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A variety of derivatives of the mentioned compound have been synthesized and evaluated for their potential as anticancer agents. These derivatives have shown remarkable activity against human tumor cell lines, including lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancer cell lines. The activity is measured in terms of inhibition concentration (IC50) values, indicating the effectiveness of these compounds in inhibiting cancer cell growth. Notably, some compounds exhibited low micromolar GI50 levels, suggesting potent anticancer properties (Sławiński et al., 2012), (Żołnowska et al., 2016).

Anti-HIV Activity

Research on the anti-HIV activity of these compounds has also yielded promising results. Certain derivatives have been tested and shown to inhibit HIV replication, indicating potential use in anti-HIV therapies. These findings suggest that the structural framework of the compound could be beneficial for developing new treatments for HIV (Pomarnacka & Kozlarska-Kedra, 2003).

Enzyme Inhibition

In addition to anticancer and anti-HIV activities, some derivatives have demonstrated potent inhibitory effects on various enzymes, such as carbonic anhydrases. These enzymes are involved in numerous physiological processes, and their inhibition can lead to therapeutic effects for conditions like glaucoma. Studies have shown that certain derivatives are effective inhibitors of human carbonic anhydrase isoforms, which could have implications for developing treatments for diseases where these enzymes play a critical role (Nocentini et al., 2016).